![molecular formula C9H8BrFO B1373218 1-(2-Bromo-4-fluorophenyl)propan-2-one CAS No. 1250021-16-9](/img/structure/B1373218.png)
1-(2-Bromo-4-fluorophenyl)propan-2-one
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Overview
Description
“1-(2-Bromo-4-fluorophenyl)propan-2-one” is a chemical compound with the CAS Number: 1250021-16-9 . It has a molecular weight of 231.06 . It is usually in liquid form .
Molecular Structure Analysis
The molecular formula of “1-(2-Bromo-4-fluorophenyl)propan-2-one” is C9H8BrFO . The InChI Code is 1S/C9H8BrFO/c1-6(12)4-7-2-3-8(10)5-9(7)11/h2-3,5H,4H2,1H3 .
Physical And Chemical Properties Analysis
The physical form of “1-(2-Bromo-4-fluorophenyl)propan-2-one” is liquid . It has a molecular weight of 231.06 . Unfortunately, the sources I found do not provide information on its density, melting point, boiling point, or flash point.
Scientific Research Applications
Synthesis of Biologically Active Compounds : The compound serves as an important intermediate in synthesizing various biologically active compounds. A study by Wang et al. (2016) demonstrates the synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, highlighting its significance in medicinal chemistry.
Antimicrobial Activity : Research by Nagamani et al. (2018) explored the synthesis and antimicrobial activity of novel compounds derived from 1-(2-Bromo-4-fluorophenyl)propan-2-one, indicating its potential in developing new antimicrobial agents.
Structural and Quantum Chemical Analysis : A study by Zaini et al. (2018) focused on the molecular structure and quantum chemical analysis of chalcone derivatives, including those derived from 1-(2-Bromo-4-fluorophenyl)propan-2-one, showcasing its relevance in structural chemistry and material science.
Spectroscopic and Density Functional Theory Analysis : The work of Bhumannavar (2021) involved the structural characterization of related compounds using spectroscopic techniques and density functional theory, providing insights into their electronic properties.
Nonlinear Optical (NLO) Studies : The synthesis and NLO studies of novel organic materials derived from 1-(2-Bromo-4-fluorophenyl)propan-2-one were investigated by Shruthi et al. (2017), indicating its potential applications in the field of optoelectronics.
Safety and Hazards
properties
IUPAC Name |
1-(2-bromo-4-fluorophenyl)propan-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrFO/c1-6(12)4-7-2-3-8(11)5-9(7)10/h2-3,5H,4H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOUVOMJCKOALKS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1=C(C=C(C=C1)F)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrFO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201342736 |
Source
|
Record name | 1-(2-Bromo-4-fluorophenyl)-2-propanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201342736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Bromo-4-fluorophenyl)propan-2-one | |
CAS RN |
1250021-16-9 |
Source
|
Record name | 1-(2-Bromo-4-fluorophenyl)-2-propanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201342736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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